Cas no 16845-16-2 (Eleutheroside B1)

Eleutheroside B1, a coumarin compound, has a broad spectrum of anti human influenza virus effects with IC50 values of 64-125 μ G/ml Conclusion: Eleutheroside B1 mediates its anti influenza activity through polr2a and N-glycosylation Eleutheroside B1 inhibits the mRNA expression of a variety of chemokine genes and influenza virus nucleoprotein (NP) genes, and has low cytotoxicity. It has antiviral / anti-inflammatory activity

Eleutheroside B1 structure

Product Name:Eleutheroside B1

CAS No:16845-16-2

Molecular Formula:C₁₇H₂₀O₁₀

Molecular Weight:384.334706306458

CID:198716

PubChem ID:12302276

Eleutheroside B1 Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one,7-(a-D-glucopyranosyloxy)-6,8-dimethoxy-
- ELEUTHEROSIDE B1(RG) PrintBack
- EleutherosideB1 (8CI)
- Isofraxidin a-D-glucopyranoside
- ELEUTHEROSIDE B1(RG)
- Calycanthoside
- Eleutheroside B1
- 6,8-dimethoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
- ST077084
- 6,8-Dimethoxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
- 6,8-dimethoxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4,5,6-tetrahydropyran -2-yl)oxy]chromen-2-one
- CHEBI:172617
- 7-(.ALPHA.-D-GLUCOPYRANOSYLOXY)-6,8-DIMETHOXY-2H-1-BENZOPYRAN-2-ONE
- 7-(alpha-D-Glucopyranosyloxy)-6,8-dimethoxy-2H-1-benzopyran-2-one
- AZA7PP6D4R
- Eleutheroside-B1
- Isofraxidin alpha-D-glucopyranoside
- MS-26315
- 6,8-dimethoxy-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
- AC-34064
- CS-0113675
- 2H-1-BENZOPYRAN-2-ONE, 7-(.ALPHA.-D-GLUCOPYRANOSYLOXY)-6,8-DIMETHOXY-
- 6,8-Dimethoxy-7-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-2-one
- E80556
- DTXSID801316838
- ISOFRAXIDIN 7-O-.ALPHA.-D-GLUCOPYRANOSIDE
- Isofraxidin 7-o-alpha-D-glucopyranoside
- HY-135646
- 2H-1-Benzopyran-2-one, 7-(alpha-D-glucopyranosyloxy)-6,8-dimethoxy-
- UNII-AZA7PP6D4R
- 6,8-dimethoxy-7-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-2-one
- DA-52856
- 16845-16-2
- AKOS040760770
- ISOFRAXIDIN .ALPHA.-D-GLUCOPYRANOSIDE
- +Expand
- InChIKey： IKUQEFGEUOOPGY-UHFFFAOYSA-N
- Inchi： 1S/C17H20O10/c1-23-8-5-7-3-4-10(19)26-14(7)16(24-2)15(8)27-17-13(22)12(21)11(20)9(6-18)25-17/h3-5,9,11-13,17-18,20-22H,6H2,1-2H3
- SMILES： O1C(C(C(C(C1CO)O)O)O)OC1=C(C=C2C=CC(=O)OC2=C1OC)OC

Computed Properties

Exact Mass: 384.10564683 g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 5
Monoisotopic Mass: 384.10564683 g/mol
Heavy Atom Count: 27
Complexity: 554
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Topological Polar Surface Area: 144
Molecular Weight: 384.3

Experimental Properties

Melting Point: 218°C

Eleutheroside B1 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AL4X-5mg	ELEUTHEROSIDE B1(RG)	16845-16-2	98%	5mg	$666.00	2024-06-19
A2B Chem LLC	AE93153-1mg	ELEUTHEROSIDE B1(RG)	16845-16-2	98%	1mg	$285.00	2024-04-20
Aaron	AR00ALD9-5mg	ELEUTHEROSIDE B1(RG)	16845-16-2		5mg	$133.00
Ambeed	A1004873-10mg	6,8-Dimethoxy-7-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-2-one	16845-16-2	97%	10mg	$132.0	2024-07-21
ChemScence	CS-0113675-1mg	Eleutheroside B1	16845-16-2	≥98.0%	1mg	$250.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP4422-10mg	Eleutheroside B1	16845-16-2	98%	10mg	$250	2023-09-19
MedChemExpress	HY-135646-1mg	Eleutheroside B1	16845-16-2	98.73%	1mg	￥2500	2024-04-19
S e l l e c k ZHONG GUO	E2083-1mg	Eleutheroside B1	16845-16-2		1mg	￥3513.51
TargetMol Chemicals	TN2331-1 mg	Eleutheroside B1	16845-16-2	99.73%	1mg	￥ 2,180
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2331-1 mg	Eleutheroside B1	16845-16-2		1mg	￥2273.00	2021-09-23

Eleutheroside B1 Suppliers

ChengDu YiRui Bio-Technology CO., LTD

Audited Supplier

(CAS:16845-16-2)

MR./MRS.:SU NA

Phone:18224028459

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:16845-16-2)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:16845-16-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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3. Future antimalarials from Artemisia? A rationale for natural product mining against drug-refractory Plasmodium stages

Alexandre Maciuk,Dominique Mazier,Romain Duval Nat. Prod. Rep. 2023 40 1130
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